N-(4-chloro-2-fluorophenyl)-N'-[1-(2,5-dimethylphenyl)ethyl]urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-[1-(2,5-dimethylphenyl)ethyl]urea
• InChI: InChI=1S/C17H18ClFN2O/c1-10-4-5-11(2)14(8-10)12(3)20-17(22)21-16-7-6-13(18)9-15(16)19/h4-9,12H,1-3H3,(H2,20,21,22)
• InChI Key: WXEPRMOQOUIBKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C17H18ClFN2O
• Molecular Weight: 320.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea is a synthetic organic compound characterized by the presence of chloro, fluoro, and dimethylphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea typically involves the reaction of 4-chloro-2-fluoroaniline with 1-(2,5-dimethylphenyl)ethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or tetrahydrofuran, and at a temperature range of 0-25°C. The reaction mixture is then stirred for several hours to ensure complete conversion to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro and fluoro groups can participate in nucleophilic substitution reactions, where they are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding urea derivatives with oxidized functional groups.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted urea derivatives with different nucleophiles.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea
• N-(4-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea
• N-(4-chloro-2-fluorophenyl)-N’-[1-(2-methylphenyl)ethyl]urea

Uniqueness

N-(4-chloro-2-fluorophenyl)-N’-[1-(2,5-dimethylphenyl)ethyl]urea is unique due to the presence of both chloro and fluoro substituents on the phenyl ring, which can influence its chemical reactivity and biological activity. The combination of these substituents with the dimethylphenyl group further enhances its distinct properties compared to similar compounds.